Cas no 120512-81-4 ((2S)-4-methyl-2-(phenylamino)pentanoic acid)

• Product Name: (2S)-4-methyl-2-(phenylamino)pentanoic acid
• CAS No: 120512-81-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 3682916
• PubChem ID: 16071693
• Update Time: 2025-04-22

(2S)-4-methyl-2-(phenylamino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Leucine, N-phenyl-
• (2S)-4-methyl-2-(phenylamino)pentanoic acid
• Phenyl-Leucine
• EN300-1132145
• 120512-81-4
• (2S)-2-anilino-4-methylpentanoic acid
• SCHEMBL3448516
• CHEBI:193999
• phenyl leucine

• Inchi： 1S/C12H17NO2/c1-9(2)8-11(12(14)15)13-10-6-4-3-5-7-10/h3-7,9,11,13H,8H2,1-2H3,(H,14,15)/t11-/m0/s1
• InChI Key： GUKOKXKMWGOHJJ-NSHDSACASA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NC1=CC=CC=C1

Computed Properties

• Exact Mass: 207.125928785Da
• Monoisotopic Mass: 207.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives